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Compound of Interest

Compound Name: Sodium hexanitrocobaltate(lll)

Cat. No.: B081101

For researchers, scientists, and drug development professionals, the proper management and
disposal of chemical waste is a critical component of laboratory safety and operational
excellence. Sodium hexanitrocobaltate(lll), also known as sodium cobaltinitrite, is a
compound that requires careful handling due to its hazardous properties. This guide provides
essential, step-by-step information for its safe disposal, ensuring the protection of laboratory
personnel and the environment.

Immediate Safety and Handling Considerations

Sodium hexanitrocobaltate(lll) is a potent oxidizing agent and is suspected of causing
cancer. It may also cause allergic skin or respiratory reactions.[1][2][3] Therefore, strict
adherence to safety protocols during handling and prior to disposal is paramount. Always
consult the Safety Data Sheet (SDS) for the most comprehensive information.

Personal Protective Equipment (PPE):
o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.
» Skin Protection: Wear suitable gloves and protective clothing to prevent skin exposure.

» Respiratory Protection: Use a respirator if dust is generated. All handling of the solid material
should ideally be done in a fume hood.[4]

In case of spills:
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e Evacuate the area.

o Wear appropriate PPE, including respiratory protection.

o Carefully sweep up the solid material, avoiding dust generation.[4]

o Place the spilled material into a suitable, labeled container for disposal.[4]

e Do not use combustible materials like paper towels for cleanup.[4]

e Ventilate the area and wash the spill site after material pickup is complete.[2]

Hazard Profile and Regulatory Information

Quantitative data regarding the hazards and transport of sodium hexanitrocobaltate(lll) are
summarized below. This information is crucial for correct labeling and compliance with transport
regulations.

Hazard Classification Description Source(s)

GHSO03 (Oxidizer), GHS07
GHS Pictograms (Exclamation Mark), GHS08 [5]
(Health Hazard)

H272 (May intensify fire;
oxidizer), H317 (May cause an

Hazard Statements ) ) ) [1][6]
allergic skin reaction), H351

(Suspected of causing cancer)

UN Number 1479 [4]

OXIDIZING SOLID, N.O.S.
Proper Shipping Name (Sodium [31[4]

hexanitrocobaltate(lll))

Transport Hazard Class 5.1 (Oxidizing substances) [4]

Packing Group I [3]
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Primary Disposal Procedure: Professional Waste
Management

Due to its hazardous nature, including its properties as a strong oxidizer and a suspected
carcinogen, on-site chemical treatment or neutralization of sodium hexanitrocobaltate(lll) is
not recommended without a validated and peer-reviewed protocol. The compound can react
violently with reducing agents and acids, potentially leading to uncontrolled reactions and the
release of toxic gases, such as nitrogen oxides and cobalt oxides.

The safest and most compliant method for the disposal of sodium hexanitrocobaltate(lll) is
through a licensed and certified hazardous waste disposal company.

Step-by-Step Guide for Waste Preparation
Step 1: Waste Collection and Segregation

o Collect waste sodium hexanitrocobaltate(lll), including residues and contaminated
materials, in a dedicated, clearly labeled waste container.

e The container must be compatible with the chemical. A high-density polyethylene (HDPE)
container is a suitable option.

e Do not mix sodium hexanitrocobaltate(lll) waste with other chemical waste streams,
especially combustible materials, organic solvents, or reducing agents.[6]

Step 2: Labeling

Label the waste container clearly with the words "Hazardous Waste."

Identify the contents as "Sodium Hexanitrocobaltate(lll) Waste."

List any other components of the waste mixture.

Ensure the appropriate hazard pictograms (oxidizer, health hazard) are visible on the label.

Step 3: Storage
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» Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.

» Store in a designated satellite accumulation area for hazardous waste, following your
institution's specific guidelines.

» Do not store near heat sources, sparks, or open flames.[2]
Step 4: Arrange for Pickup

» Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal contractor to schedule a pickup.

e Provide them with accurate information about the waste contents and quantity.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
sodium hexanitrocobaltate(lll).
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Caption: Disposal Decision Workflow for Sodium Hexanitrocobaltate(lll).
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
sodium hexanitrocobaltate(lll), fostering a secure research environment and upholding their
commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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